Cas no 21521-87-9 (2-Chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide)

• Product Name: 2-Chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• CAS No: 21521-87-9
• MF: C₅H₆ClN₃OS
• MW: 191.638638019562
• MDL: MFCD00500796
• CID: 266559
• PubChem ID: 283040
• Update Time: 2025-04-19

2-Chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• 2-Chloro-N-(5-methyl-[1,3,4]thiadiazol-2-yl)-acetamide
• Acetamide,2-chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-
• 2-Chloroacetamido-5-methyl-1,3,4-thiadiazole
• NSC 137229
• Benzenepropanoic acid, 2,3,4-trimethoxy-.alpha.-oxo-
• 2-(2-Chloroacetamido)-5-methyl-1,3,4-thiadiazole
• 2-Chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide #
• LS-01171
• EN300-10421
• 21521-87-9
• AKOS000100157
• NSC-137229
• YDRMIMUGNZLYMQ-UHFFFAOYSA-N
• BB 0217230
• FT-0677023
• DTXSID40300495
• F0900-1383
• 2-Chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl) acetamide
• F71534
• Z57008931
• MFCD00500796
• NSC137229
• ALBB-002301
• DB-028471
• STK231322

• MDL： MFCD00500796
• Inchi： 1S/C5H6ClN3OS/c1-3-8-9-5(11-3)7-4(10)2-6/h2H2,1H3,(H,7,9,10)
• InChI Key： YDRMIMUGNZLYMQ-UHFFFAOYSA-N
• SMILES： ClCC(NC1=NN=C(C)S1)=O

Computed Properties

• Exact Mass: 190.99218
• Monoisotopic Mass: 190.9920107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 54.88

2-Chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides